Cas no 1247815-03-7 (2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine)

2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 2-position and a pyrazole moiety at the 4-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the pyrazole ring contributes to binding affinity in target interactions. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for medicinal chemistry and material science applications. The compound is typically handled under inert conditions to preserve its integrity.

2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine structure

1247815-03-7 structure

Product Name:2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine

CAS No:1247815-03-7

MF:C₇H₅ClN₄

MW:180.594399213791

CID:2195864

Update Time:2025-08-02

2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(1h-pyrazol-1-yl)pyrimidine
- STL133222
- BBL007127
- NE56443
- 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine
- Inchi： 1S/C7H5ClN4/c8-7-9-4-2-6(11-7)12-5-1-3-10-12/h1-5H
- InChI Key： HLVDAOQURQRINX-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(=N1)N1C=CC=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
Topological Polar Surface Area: 43.6

2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B422145-10mg	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7		10mg	$ 50.00	2022-06-07
TRC	B422145-50mg	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7		50mg	$ 135.00	2022-06-07
TRC	B422145-100mg	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7		100mg	$ 210.00	2022-06-07
Enamine	EN300-76600-0.05g	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7	95.0%	0.05g	$46.0	2025-03-21
Enamine	EN300-76600-0.1g	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7	95.0%	0.1g	$73.0	2025-03-21
Enamine	EN300-76600-0.25g	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7	95.0%	0.25g	$105.0	2025-03-21
Enamine	EN300-76600-0.5g	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7	95.0%	0.5g	$197.0	2025-03-21
Enamine	EN300-76600-1.0g	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7	95.0%	1.0g	$284.0	2025-03-21
Enamine	EN300-76600-2.5g	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7	95.0%	2.5g	$558.0	2025-03-21
Enamine	EN300-76600-5.0g	2-chloro-4-(1H-pyrazol-1-yl)pyrimidine	1247815-03-7	95.0%	5.0g	$825.0	2025-03-21

2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine Related Literature

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Additional information on 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine

Comprehensive Overview of 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine (CAS No. 1247815-03-7): Properties, Applications, and Industry Insights

2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine (CAS No. 1247815-03-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely used in drug discovery and material science. Its unique combination of a chloro substituent and a pyrazole moiety makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases.

In recent years, the demand for pyrimidine derivatives like 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine has surged, driven by their applications in kinase inhibitors and anticancer agents. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s CAS No. 1247815-03-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal for creating biaryl structures, a common motif in FDA-approved drugs. Its chloropyrimidine core also facilitates nucleophilic substitutions, enabling rapid diversification for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are increasingly shaping the use of halogenated pyrimidines. While 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine is not classified as hazardous under current guidelines, its handling requires adherence to green chemistry principles. Innovations in catalytic processes and solvent-free synthesis are being explored to minimize waste, aligning with the sustainable development goals (SDGs).

The compound’s thermal stability and solubility profile make it suitable for formulation development, particularly in oral solid dosage forms. Its logP value and hydrogen-bonding capacity are critical parameters for drug-likeness assessments, often discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. These properties are frequently queried in cheminformatics platforms like PubChem.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine. Machine learning models trained on pyrimidine libraries predict its potential in fragment-based drug design (FBDD). Such applications resonate with the growing interest in computational chemistry and virtual screening tools.

In conclusion, 2-Chloro-4-(1H-pyrazol-1-yl)pyrimidine (CAS No. 1247815-03-7) exemplifies the intersection of chemical innovation and therapeutic advancement. Its multifaceted utility ensures continued relevance in both academic and industrial settings, particularly as the focus on targeted therapies intensifies. Future research may explore its derivatives for neurodegenerative diseases or antiviral applications, areas of high unmet medical need.